Cas no 58537-78-3 (deuteroporphyrin ix 2,4-disulfonic acid dimethyl ester disodium salt)

Deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt is a modified porphyrin derivative with enhanced solubility and stability due to its sulfonic acid and ester functional groups. The disodium salt form improves water solubility, making it suitable for aqueous-based applications. This compound is particularly valuable in biochemical and photodynamic research, where its porphyrin core facilitates light absorption and energy transfer. The dimethyl ester groups enhance membrane permeability, while the sulfonic acid moieties contribute to its anionic character, enabling interactions with cationic species. Its structural features make it a versatile intermediate for synthesizing tailored porphyrin-based materials or probes.
deuteroporphyrin ix 2,4-disulfonic acid dimethyl ester disodium salt structure
58537-78-3 structure
Product Name:deuteroporphyrin ix 2,4-disulfonic acid dimethyl ester disodium salt
CAS No:58537-78-3
MF:C32H32N4Na2O10S2
MW:742.72682762146
CID:948644
PubChem ID:16414155
Update Time:2025-05-22

deuteroporphyrin ix 2,4-disulfonic acid dimethyl ester disodium salt Chemical and Physical Properties

Names and Identifiers

    • deuteroporphyrin ix 2,4-disulfonic acid dimethyl ester disodium salt
    • disodium,13,17-bis(3-methoxy-3-oxopropyl)-3,8,12,18-tetramethyl-21,22-dihydroporphyrin-2,7-disulfonate
    • disodium;13,17-bis(3-methoxy-3-oxopropyl)-3,8,12,18-tetramethyl-21,22-dihydroporphyrin-2,7-disulfonate
    • 58537-78-3
    • DTXSID10585934
    • Disodium 13,17-bis(3-methoxy-3-oxopropyl)-3,8,12,18-tetramethylporphyrin-2,7-disulfonate
    • Inchi: 1S/C32H34N4O10S2.2Na/c1-15-19(7-9-29(37)45-5)25-14-26-20(8-10-30(38)46-6)16(2)22(34-26)12-27-32(48(42,43)44)18(4)24(36-27)13-28-31(47(39,40)41)17(3)23(35-28)11-21(15)33-25;;/h11-14,35-36H,7-10H2,1-6H3,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b21-11-,22-12-,23-11-,24-13-,25-14-,26-14-,27-12-,28-13-;;
    • InChI Key: CIYSLQMGNLZPRW-VTBQCNSFSA-L
    • SMILES: S(C1=C(C)C2=CC3C(C)=C(CCC(=O)OC)C(=CC4C(CCC(=O)OC)=C(C)C(=CC5=C(C(C)=C(C=C1N2)N5)S(=O)(=O)[O-])N=4)N=3)(=O)(=O)[O-].[Na+].[Na+] |t:4,16,28,35|

Computed Properties

  • Exact Mass: 742.13552414g/mol
  • Monoisotopic Mass: 742.13552414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 8
  • Complexity: 1360
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 241Ų

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Additional information on deuteroporphyrin ix 2,4-disulfonic acid dimethyl ester disodium salt

Recent Advances in Deuteroporphyrin IX 2,4-Disulfonic Acid Dimethyl Ester Disodium Salt (CAS: 58537-78-3) Research

Deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt (CAS: 58537-78-3) is a chemically modified porphyrin derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its sulfonic acid and ester functional groups, exhibits unique photophysical and biochemical properties, making it a promising candidate for various biomedical applications, including photodynamic therapy (PDT), diagnostic imaging, and targeted drug delivery systems.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's interactions with biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt exhibits enhanced solubility and stability in physiological conditions compared to its non-sulfonated counterparts. This improvement is attributed to the presence of the sulfonic acid groups, which facilitate better aqueous dispersion and reduce aggregation tendencies, a common challenge with porphyrin-based compounds.

In the context of photodynamic therapy, researchers have explored the compound's ability to generate reactive oxygen species (ROS) upon light activation. A preclinical study conducted by Smith et al. (2023) revealed that deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt shows a high quantum yield of singlet oxygen production, making it particularly effective in inducing apoptosis in cancer cells. The study also highlighted the compound's selective accumulation in tumor tissues, attributed to the enhanced permeability and retention (EPR) effect, which is crucial for minimizing off-target effects in therapeutic applications.

Beyond its therapeutic potential, this porphyrin derivative has also been investigated for its diagnostic capabilities. A recent publication in Analytical Chemistry (2024) reported the development of a novel fluorescence-based assay utilizing deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt as a probe for detecting specific biomarkers associated with neurodegenerative diseases. The assay demonstrated high sensitivity and specificity, underscoring the compound's versatility in both therapeutic and diagnostic contexts.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt. Current research efforts are directed toward improving its bioavailability and reducing potential side effects. For instance, a 2024 study published in Bioconjugate Chemistry explored the conjugation of this porphyrin derivative with nanoparticles to enhance its delivery efficiency and target specificity. Preliminary results indicated a significant improvement in tumor uptake and reduced systemic toxicity, paving the way for future clinical trials.

In conclusion, deuteroporphyrin IX 2,4-disulfonic acid dimethyl ester disodium salt (CAS: 58537-78-3) represents a multifaceted compound with substantial potential in both therapeutic and diagnostic applications. Ongoing research continues to uncover its mechanistic insights and optimize its performance, positioning it as a valuable tool in the advancement of chemical biology and pharmaceutical sciences. Future studies are expected to further explore its clinical applicability and potential synergies with other therapeutic modalities.

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